![molecular formula C9H17Cl2N3O B6280172 rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine dihydrochloride, trans CAS No. 1807941-57-6](/img/no-structure.png)
rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine dihydrochloride, trans
Description
Rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine dihydrochloride, trans is a useful research compound. Its molecular formula is C9H17Cl2N3O and its molecular weight is 254.2. The purity is usually 95.
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Scientific Research Applications
Neuroreceptor Imaging
Application in PET Imaging : The compound has been used in PET imaging studies, particularly as a tracer for α7 nicotinic acetylcholine receptors (α7-nAChR) in the brain. Radiosynthesis of a derivative allowed the tracing of these receptors, which are critical for neuronal signaling (Gao et al., 2012).
Antimicrobial and Anticancer Agents
Role in Antimicrobial and Anticancer Activities : Pyrazole derivatives, including structures similar to the compound , have shown promise as antimicrobial and anticancer agents. The synthesis of these compounds has led to the development of novel therapies with the potential to combat resistant strains of bacteria and cancer cells (Hafez et al., 2016).
Photophysical Properties and Reactivity
Photophysical and Chemical Reactivity Studies : Research has delved into the photophysical properties and reactivity of certain compounds, focusing on how they interact with light and other chemical agents. This is vital in fields like photochemistry and for applications that rely on the material's response to light or its reactivity (Stagni et al., 2007).
Pain Management Research
Pain Management Potential : The compound's derivatives have been investigated for their potential in pain management, specifically targeting 5-HT1A receptors. This research is significant in finding alternatives to traditional pain medications, which often come with severe side effects (Linciano et al., 2020).
Valence and Spin Interaction Studies
Valence and Spin Interaction in Molecular Complexes : Investigations into the valence and spin interactions in diastereomers of certain molecular complexes provide deep insights into the electronic structure and properties of these materials, which is crucial for developing advanced materials in electronics and spintronics (Kumbhakar et al., 2008).
Antifungal Activity
Antifungal Applications : The synthesis of novel compounds, including pyrazole derivatives, has been directed towards creating effective antifungal agents. These studies are particularly relevant in agriculture and medicine, where fungal diseases can have devastating effects (Chen et al., 2000).
Antiviral Research
Anti-RSV Agent Development : Research has explored the potential of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)anilines as anti-RSV agents, providing a pathway to novel treatments for respiratory syncytial virus, a common and sometimes severe respiratory virus (Fioravanti et al., 2015).
Agrochemical Research
Phytotoxicity Studies in Agriculture : Investigations into the enantioselective phytotoxicity of certain compounds provide essential insights for agrochemical research and development, ensuring the safety and effectiveness of herbicides used in agriculture (Liu et al., 2012).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine dihydrochloride, trans involves the synthesis of the oxirane ring followed by the addition of the amine group and the pyrazole ring. The final step involves the formation of the dihydrochloride salt.", "Starting Materials": [ "2-methyl-1H-pyrazole", "3-chloro-1,2-propanediol", "Sodium hydride", "Methanol", "Methanesulfonic acid", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of oxirane ring", "2-methyl-1H-pyrazole is reacted with 3-chloro-1,2-propanediol in the presence of sodium hydride to form the oxirane ring.", "Step 2: Addition of amine group", "The oxirane ring is opened with methylamine in methanol to form the amine group.", "Step 3: Addition of pyrazole ring", "The amine group is reacted with methanesulfonic acid and 2-methyl-1H-pyrazole to form the pyrazole ring.", "Step 4: Formation of dihydrochloride salt", "The final product is obtained by reacting the compound with hydrochloric acid to form the dihydrochloride salt." ] } | |
CAS RN |
1807941-57-6 |
Product Name |
rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine dihydrochloride, trans |
Molecular Formula |
C9H17Cl2N3O |
Molecular Weight |
254.2 |
Purity |
95 |
Origin of Product |
United States |
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